Cas no 896719-54-3 (3’,5’-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-(3-methyl-8-methyl-3H-imidazo4,5-fquinoxalin-2-yl)amino-6-O-benzyl-guanosine)

• Product Name: 3’,5’-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-(3-methyl-8-methyl-3H-imidazo4,5-fquinoxalin-2-yl)amino-6-O-benzyl-guanosine
• CAS No: 896719-54-3
• MF: C₄₀H₅₆N₁₀O₄Si₂
• MW: 797.108249664307
• CID: 1065195
• PubChem ID: 71315951
• Update Time: 2025-04-20

3’,5’-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-(3-methyl-8-methyl-3H-imidazo4,5-fquinoxalin-2-yl)amino-6-O-benzyl-guanosine Chemical and Physical Properties

Names and Identifiers

• 3’,5’-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-[(3-methyl-8-methyl-3H-imidazo[4,5-f]quinoxalin-2-yl)amino]-6-O-benzyl-guanosine
• 3’,5’-Di-O-tert-butyldimethylsilyl-2´-deoxy-8-[(3-methyl-8-methyl-3H-imidazo[4,5-f]quinoxalin-2-yl)amino]-6-O-benzyl-guanosine
• 3',5'-Di-O-tert-butyldiMethylsilyl-2'-deoxy-8-[(3-Methyl-8-Methyl-3H-iMidazo[4,5-f]quinoxalin-2-yl)aMino]-6-O-benzyl-guanosine
• 3’,5’-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-[(3-methyl-8-methyl-3H-imidazo[4,5-f]quinoxalin-2-yl)amino]-6-O-benzyl-gu...
• 9-[(2R,4S,5R)-4-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]oxolan-2-yl]-8-N-(3,8-dimethylimidazo[4,5-f]quinoxalin-2-yl)-6-phenylmethoxypurine-2,8-diamine
• 896719-54-3
• DTXSID00747600
• 3',5'-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-[(3-methyl-8-methyl-3H-imidazo[4,5-f]quinoxalin-2-yl)a
• 3 inverted exclamation mark ,5 inverted exclamation mark -Di-O-tert-butyldimethylsilyl-2'-deoxy-8-[(3-methyl-8-methyl-3H-imidazo[4,5-f]quinoxalin-2-yl)amino]-6-O-benzyl-guanosine
• 6-(Benzyloxy)-9-{3,5-bis-O-[tert-butyl(dimethyl)silyl]-2-deoxy-beta-D-erythro-pentofuranosyl}-N~8~-(3,8-dimethyl-3H-imidazo[4,5-f]quinoxalin-2-yl)-9H-purine-2,8-diamine
• 2'-Deoxy-3',5'-bis-O-[(1,1-dimethylethyl)dimethylsilyl]-8-[(3,8-dimethyl-3H-imidazo[4,5-f]quinoxalin-2-yl)amino]-6-O-(phenylmethyl)-guanosine
• 3’,5’-Di-O-tert-butyldimethylsilyl-2'-deoxy-8-(3-methyl-8-methyl-3H-imidazo4,5-fquinoxalin-2-yl)amino-6-O-benzyl-guanosine

• Inchi： 1S/C40H56N10O4Si2/c1-24-21-42-26-18-19-27-32(31(26)43-24)44-37(49(27)8)48-38-45-33-34(46-36(41)47-35(33)51-22-25-16-14-13-15-17-25)50(38)30-20-28(54-56(11,12)40(5,6)7)29(53-30)23-52-55(9,10)39(2,3)4/h13-19,21,28-30H,20,22-23H2,1-12H3,(H2,41,46,47)(H,44,45,48)/t28-,29+,30+/m0/s1
• InChI Key： MCJCKSMTQLIMSJ-FRXPANAUSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1C[C@H](N2C(NC3=NC4C5C(C=CC=4N3C)=NC=C(C)N=5)=NC3C(=NC(N)=NC2=3)OCC2C=CC=CC=2)O[C@@H]1CO[Si](C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 796.40200
• Monoisotopic Mass: 796.40245337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 56
• Rotatable Bond Count: 13
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų

Experimental Properties

• PSA: 162.90000
• LogP: 8.57220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides